Cas no 2229215-32-9 (1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine)

1-(4-Bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine is a fluorinated cyclopropane derivative featuring a brominated aromatic substituent. This compound is of interest in synthetic and medicinal chemistry due to its unique structural framework, combining a difluorocyclopropane ring with a substituted phenylamine moiety. The presence of both bromine and fluorine atoms enhances its utility as a versatile intermediate for further functionalization, particularly in cross-coupling reactions and the development of bioactive molecules. The difluorocyclopropane group contributes to increased metabolic stability and lipophilicity, making it valuable in drug discovery. Its well-defined reactivity profile allows for precise modifications, supporting applications in agrochemical and pharmaceutical research.

1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine structure

2229215-32-9 structure

Product Name:1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine

CAS No:2229215-32-9

MF:C₁₀H₁₀BrF₂N

MW:262.093908786774

CID:6420163

PubChem ID:165795557

Update Time:2025-11-01

1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine
- EN300-1953995
- 2229215-32-9
- Inchi： 1S/C10H10BrF2N/c1-6-4-7(11)2-3-8(6)9(14)5-10(9,12)13/h2-4H,5,14H2,1H3
- InChI Key： CXHFHDGRJCLYJU-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C)C=1)C1(CC1(F)F)N

Computed Properties

Exact Mass: 260.99647g/mol
Monoisotopic Mass: 260.99647g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 26Å²

1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1953995-0.05g	1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine	2229215-32-9	0.05g	$1212.0	2023-09-17
Enamine	EN300-1953995-0.1g	1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine	2229215-32-9	0.1g	$1269.0	2023-09-17
Enamine	EN300-1953995-0.25g	1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine	2229215-32-9	0.25g	$1328.0	2023-09-17
Enamine	EN300-1953995-0.5g	1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine	2229215-32-9	0.5g	$1385.0	2023-09-17
Enamine	EN300-1953995-1.0g	1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine	2229215-32-9	1g	$1442.0	2023-05-31
Enamine	EN300-1953995-2.5g	1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine	2229215-32-9	2.5g	$2828.0	2023-09-17
Enamine	EN300-1953995-5.0g	1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine	2229215-32-9	5g	$4184.0	2023-05-31
Enamine	EN300-1953995-10.0g	1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine	2229215-32-9	10g	$6205.0	2023-05-31
Enamine	EN300-1953995-1g	1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine	2229215-32-9	1g	$1442.0	2023-09-17
Enamine	EN300-1953995-5g	1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine	2229215-32-9	5g	$4184.0	2023-09-17

1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine Related Literature

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Additional information on 1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine

Research Brief on 1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine (CAS: 2229215-32-9)

1-(4-Bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine (CAS: 2229215-32-9) is a novel difluorinated cyclopropane derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. The presence of the difluorocyclopropane moiety and the bromo-methylphenyl group suggests possible interactions with biological targets, making it a promising candidate for further research.

Recent studies have focused on the synthesis and characterization of this compound, as well as its potential biological activities. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm the structure and purity of 1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine. These studies have laid the groundwork for further investigations into its pharmacological properties.

Preliminary findings indicate that this compound may exhibit activity against specific enzymes or receptors, although detailed mechanistic studies are still underway. The bromo and difluorocyclopropane groups are believed to play a critical role in its binding affinity and selectivity. Researchers are particularly interested in exploring its potential as a modulator of central nervous system (CNS) targets, given the structural similarities to other known bioactive molecules.

In addition to its potential therapeutic applications, 1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine has also been studied for its utility as a building block in the synthesis of more complex molecules. Its unique chemical properties make it a valuable intermediate in the development of new chemical entities with enhanced biological activity. Recent publications have highlighted its use in multicomponent reactions and as a precursor for the synthesis of fluorinated analogs.

Despite the promising early results, further research is needed to fully elucidate the pharmacological profile and safety of this compound. Current studies are focused on optimizing its synthesis, improving yield, and evaluating its in vitro and in vivo efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives.

In conclusion, 1-(4-bromo-2-methylphenyl)-2,2-difluorocyclopropan-1-amine represents an exciting area of research in chemical biology and medicinal chemistry. Its unique structural features and potential biological activities make it a compound of significant interest for future drug discovery efforts. Continued research will be essential to unlock its full therapeutic potential and explore its applications in various disease areas.